Cas no 104756-53-8 (Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-)

Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl- structure
104756-53-8 structure
Product Name:Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
CAS No:104756-53-8
MF:C12H13Cl2NO
MW:258.143721342087
CID:1146683
Update Time:2024-07-26

Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
    • Ethanone, 2,2-dichloro-1-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-
    • Inchi: 1S/C12H13Cl2NO/c1-8-10-5-3-2-4-9(10)6-7-15(8)12(16)11(13)14/h2-5,8,11H,6-7H2,1H3
    • InChI Key: ZLZVQIPICBUUEI-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCC2=C(C1C)C=CC=C2)C(Cl)Cl

Computed Properties

  • Exact Mass: 257.03759

Experimental Properties

  • Density: 1.279±0.06 g/cm3(Predicted)
  • Boiling Point: 377.2±42.0 °C(Predicted)
  • PSA: 20.31
  • pka: -1.42±0.40(Predicted)
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